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Compound of Interest

Compound Name: Myraldyl acetate

Cat. No.: B1169923 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Myraldyl acetate, a widely used fragrance ingredient. The information contained herein is

intended to support research, development, and formulation activities by providing essential

data on its behavior in various solvent systems.

Physicochemical Properties of Myraldyl Acetate
Myraldyl acetate, with the chemical name 4-(4-Methyl-3-pentenyl)-3-cyclohexen-1-ylmethyl

acetate, is a colorless liquid known for its floral, jasmine-like scent.[1] A summary of its key

physicochemical properties is presented below.
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Property Value Reference

Chemical Formula C15H24O2 [1][2]

Molecular Weight 236.35 g/mol [3][4]

Appearance Colorless liquid [1]

Boiling Point 297 - 304 °C @ 760 mm Hg [3][5]

Vapor Pressure 0.0013 hPa (at 20 °C) [1][2]

Flash Point 110 °C [3]

Log P (Octanol/Water) 5.7 [2]

Solubility of Myraldyl Acetate
Myraldyl acetate exhibits typical solubility behavior for a moderately large ester with significant

hydrocarbon character. While precise quantitative solubility data is not widely available in

published literature, a qualitative summary based on available safety data sheets and product

information is provided below.

Solvent Solubility Notes

Water Insoluble / Not miscible [3][6][7]

Ethanol Soluble

Oils Soluble [3][6]

Acetone Expected to be soluble
Based on general ester

solubility.[8]

Diethyl Ether Expected to be soluble
Based on general ester

solubility.[9]

Dimethyl Sulfoxide (DMSO) Expected to be soluble
A common solvent for nonpolar

compounds.

Experimental Protocol for Solubility Determination
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The following protocol outlines a standard procedure for determining the solubility of Myraldyl
acetate in a given solvent, employing the widely accepted shake-flask method. This method is

suitable for establishing equilibrium solubility.

1. Materials and Equipment:

Myraldyl acetate (high purity)

Selected solvents (analytical grade)

Analytical balance

Glass vials with screw caps

Constant temperature orbital shaker or water bath

Centrifuge

Syringes and filters (e.g., 0.45 µm PTFE)

Volumetric flasks

Gas chromatograph with mass spectrometer (GC-MS) or High-Performance Liquid

Chromatograph (HPLC)

2. Procedure:

Preparation of Saturated Solutions:

Add an excess amount of Myraldyl acetate to a series of glass vials.

Add a known volume of the desired solvent to each vial.

Securely cap the vials to prevent solvent evaporation.

Place the vials in a constant temperature orbital shaker set to a specific temperature (e.g.,

25 °C).
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Agitate the vials for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is

reached. The presence of undissolved solute should be visible.[10]

Sample Separation:

After equilibration, allow the vials to stand undisturbed at the same temperature to let the

excess solid settle.

To separate the saturated solution from the undissolved Myraldyl acetate, withdraw an

aliquot of the supernatant using a syringe.

Immediately filter the aliquot through a chemically inert filter (e.g., 0.45 µm PTFE) into a

clean vial. Filtration removes any suspended microparticles.

Quantification:

Accurately dilute the filtered saturated solution with a suitable solvent to a concentration

within the calibrated range of the analytical instrument.

Analyze the diluted samples using a validated GC-MS or HPLC method to determine the

concentration of Myraldyl acetate.[11][12]

Prepare a calibration curve using standard solutions of Myraldyl acetate of known

concentrations.

Calculate the solubility from the concentration of the saturated solution, taking into account

the dilution factor.

3. Data Analysis:

The solubility is typically expressed in units of g/L, mg/mL, or mol/L.

The experiment should be performed in triplicate to ensure the reproducibility of the results.

Experimental Workflow
The following diagram illustrates the key steps in the experimental workflow for determining the

solubility of Myraldyl acetate.
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Caption: Workflow for Solubility Determination of Myraldyl Acetate.

Logical Relationship of Solubility and Application
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The solubility characteristics of Myraldyl acetate are directly related to its application in various

consumer and industrial products. The following diagram illustrates this relationship.
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Caption: Relationship between Myraldyl Acetate Solubility and Applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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